Cas no 2228321-13-7 (3-(4-bromofuran-2-yl)propane-1-thiol)

• Product Name: 3-(4-bromofuran-2-yl)propane-1-thiol
• CAS No: 2228321-13-7
• MF: C₇H₉BrOS
• MW: 221.114760160446
• CID: 6004096
• PubChem ID: 165967627
• Update Time: 2023-12-27

3-(4-bromofuran-2-yl)propane-1-thiol Chemical and Physical Properties

Names and Identifiers

• 3-(4-bromofuran-2-yl)propane-1-thiol
• EN300-1917924
• 2228321-13-7

• Inchi： 1S/C7H9BrOS/c8-6-4-7(9-5-6)2-1-3-10/h4-5,10H,1-3H2
• InChI Key： WDDGRIZXHNXOBK-UHFFFAOYSA-N
• SMILES： BrC1=COC(=C1)CCCS

Computed Properties

• Exact Mass: 219.95575g/mol
• Monoisotopic Mass: 219.95575g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 3
• Complexity: 99.6
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 14.1Ų